Cas no 1806261-27-7 (Ethyl 2-(chloromethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-4-carboxylate)
Ethyl 2-(chloromethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-(chloromethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-4-carboxylate
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- Inchi: 1S/C10H8ClF4NO3/c1-2-18-9(17)5-3-7(12)16-6(4-11)8(5)19-10(13,14)15/h3H,2,4H2,1H3
- InChI Key: RERYZDNYSKROIF-UHFFFAOYSA-N
- SMILES: ClCC1C(=C(C(=O)OCC)C=C(N=1)F)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 316
- XLogP3: 3.1
- Topological Polar Surface Area: 48.4
Ethyl 2-(chloromethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029097711-1g |
Ethyl 2-(chloromethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-4-carboxylate |
1806261-27-7 | 97% | 1g |
$1,549.60 | 2022-03-31 |
Ethyl 2-(chloromethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-4-carboxylate Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on Ethyl 2-(chloromethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-4-carboxylate
Comprehensive Overview of Ethyl 2-(chloromethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806261-27-7)
Ethyl 2-(chloromethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806261-27-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical properties and biological activities. The presence of functional groups such as chloromethyl, fluoro, and trifluoromethoxy makes it a versatile intermediate in organic synthesis. Researchers are increasingly interested in this compound due to its potential role in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.
The molecular structure of Ethyl 2-(chloromethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-4-carboxylate features a pyridine core substituted with multiple electronegative groups, enhancing its reactivity and selectivity in chemical reactions. This characteristic aligns with the growing demand for fluorinated compounds in modern drug discovery, as fluorine atoms often improve metabolic stability and bioavailability. The compound's CAS No. 1806261-27-7 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science.
In recent years, the scientific community has focused on sustainable synthesis methods for complex molecules like Ethyl 2-(chloromethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-4-carboxylate. Green chemistry principles, such as catalytic processes and solvent-free reactions, are being explored to minimize environmental impact. This trend resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). The compound's synthetic versatility also makes it a candidate for high-throughput screening in drug development pipelines.
Another area of interest is the compound's potential application in precision agriculture. With the increasing need for eco-friendly pesticides, researchers are investigating fluorinated pyridines as alternatives to traditional agrochemicals. The trifluoromethoxy group in this compound may contribute to enhanced pest control efficacy while reducing environmental persistence. These attributes align with consumer demands for sustainable farming solutions and stricter regulatory standards worldwide.
From a technical perspective, Ethyl 2-(chloromethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-4-carboxylate requires careful handling due to its reactive chloromethyl moiety. However, its stability under controlled conditions makes it suitable for multistep synthetic routes. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring purity and consistency for research purposes. The compound's CAS registry number (1806261-27-7) serves as a critical identifier in patent literature and regulatory documentation.
In conclusion, Ethyl 2-(chloromethyl)-6-fluoro-3-(trifluoromethoxy)pyridine-4-carboxylate represents a compelling case study in the intersection of chemical innovation and applied sciences. Its structural features and functional groups position it as a valuable building block for diverse applications, from pharmaceutical intermediates to agrochemical precursors. As research continues to evolve, this compound is likely to play a pivotal role in addressing contemporary challenges in healthcare and agriculture, while adhering to the principles of sustainable chemistry.
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